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Compound of Interest

Compound Name: tert-Butoxychlorodiphenylsilane

Cat. No.: B093950 Get Quote

Essential Safety and Handling Guide for tert-
Butoxychlorodiphenylsilane
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for tert-Butoxychlorodiphenylsilane, ensuring

laboratory safety and regulatory compliance.

Chemical Identifier:

Name: tert-Butoxychlorodiphenylsilane

Synonyms: tert-Butyldiphenylsilyl chloride, TBDPSCl[1][2]

CAS Number: 58479-61-1[1]

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butoxychlorodiphenylsilane is a hazardous chemical that requires stringent safety

measures. It is classified as a flammable liquid and vapor, may be corrosive to metals, and

causes severe skin burns and eye damage.[3] Contact with water liberates toxic gas.[1]

Summary of Hazards:
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Hazard Classification Category

Flammable liquids Category 3

Skin corrosion/irritation Category 1B[1][3]

Serious eye damage/eye irritation Category 1[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial to minimize exposure risk. The following table outlines

the required PPE for handling tert-Butoxychlorodiphenylsilane.

Body Part
Personal Protective
Equipment

Specifications and Notes

Hands Chemical-resistant gloves

Handle with gloves that have

been inspected prior to use.

The gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[3]

Body
Fire/flame resistant and

impervious clothing

Wear suitable protective

clothing to prevent skin

contact.[3]

Eyes/Face
Safety glasses with side

shields and a face shield

In situations with splash

potential, wear goggles and a

face shield.[4]

Respiratory
Use in a well-ventilated area or

under a chemical fume hood

If ventilation is inadequate,

wear appropriate respiratory

protection.[2][4]

Operational and Handling Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC187500500&productDescription=TERT-BUTYLCHLORODIPHENYL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.fishersci.com/store/msds?partNumber=AC187500500&productDescription=TERT-BUTYLCHLORODIPHENYL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC187500500&productDescription=TERT-BUTYLCHLORODIPHENYL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b093950?utm_src=pdf-body
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B28100++SDS++021519.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper handling procedures is critical to prevent accidents and ensure a safe

laboratory environment.

Key Handling Steps:

Preparation: Work in a well-ventilated area, preferably a chemical fume hood.[2] Ensure that

an eyewash station and safety shower are readily accessible.[5]

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge.[3]

Tools: Use non-sparking tools to avoid ignition sources.[3]

Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or spray.[3]

[6]

Moisture: Handle under inert gas and protect from moisture, as it reacts violently with water.

[2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3] Store

locked up.[1]

Experimental Workflow Diagram:
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Safe Handling Workflow for tert-Butoxychlorodiphenylsilane
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Caption: Workflow for the safe handling of tert-Butoxychlorodiphenylsilane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b093950?utm_src=pdf-body-img
https://www.benchchem.com/product/b093950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[6]

Spill Response:

Remove all sources of ignition.[3]

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment.

Use spark-proof tools and explosion-proof equipment.[3]

Contain the spill and collect the material with an inert absorbent.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC187500500&productDescription=TERT-BUTYLCHLORODIPHENYL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC187500500&productDescription=TERT-BUTYLCHLORODIPHENYL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12721~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:32:24~~tert-Butyldiphenylchlorosilane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12721~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:32:24~~tert-Butyldiphenylchlorosilane~~
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the collected material in a suitable, closed container for disposal.[3]

Do not let the chemical enter drains.[3]

Disposal Plan
Proper disposal of tert-Butoxychlorodiphenylsilane and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Disposal:

The material should be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[3]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[3]

Waste generators must consult federal, state, and local hazardous waste regulations to

ensure complete and accurate classification.[7]

Container Disposal:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

Alternatively, puncture the packaging to make it unusable for other purposes and then

dispose of it in a sanitary landfill.[3]

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing.[3]

Disposal Logic Diagram:
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Disposal Decision Tree for tert-Butoxychlorodiphenylsilane
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Caption: Decision tree for the proper disposal of tert-Butoxychlorodiphenylsilane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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